2-(2,5-Difluorophenyl)-3-hydroxypyridine, 95%
Overview
Description
2-(2,5-Difluorophenyl)-3-hydroxypyridine, 95% (2,5-DFPH-95%) is a chemical compound with a wide range of applications in scientific research. It is a colorless, water-soluble solid with a molecular weight of 220.17 g/mol. It has been used as a reagent in chemical synthesis, as a catalyst in organic reactions, and as a pharmaceutical intermediate. In
Scientific Research Applications
2,5-DFPH-95% has been used in various scientific research applications. It has been used as a reagent in the synthesis of heterocyclic compounds, such as pyridines, pyrimidines, and triazines. It has also been used as a catalyst in organic reactions, such as the synthesis of polymers and polysaccharides. In addition, it has been used as a pharmaceutical intermediate in the synthesis of drugs, such as anticonvulsants, anti-inflammatory drugs, and antiviral drugs.
Mechanism of Action
2,5-DFPH-95% is believed to act as a proton donor in the formation of covalent bonds between molecules. This is believed to be the mechanism by which it catalyzes organic reactions. In addition, it is also believed to act as a hydrogen-bond donor in the formation of hydrogen bonds between molecules.
Biochemical and Physiological Effects
2,5-DFPH-95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as the expression of certain genes. In addition, it has been shown to have an anti-inflammatory effect and to reduce the risk of certain types of cancer.
Advantages and Limitations for Lab Experiments
2,5-DFPH-95% has several advantages and limitations for lab experiments. One of the main advantages is its low cost and availability. In addition, it is relatively easy to handle and store, and it has a high degree of purity. The main limitation is its low solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are several future directions for research on 2,5-DFPH-95%. One of the main areas of research is the development of new methods for its synthesis and use in organic reactions. In addition, further research is needed to understand its biochemical and physiological effects and to develop new applications for it, such as in the pharmaceutical industry. Finally, further research is needed to understand its mechanism of action and to develop new methods for its use in laboratory experiments.
Synthesis Methods
2,5-DFPH-95% can be synthesized from the reaction of 2,5-difluorobenzaldehyde and hydroxypyridine in the presence of piperidine as a catalyst. The reaction is carried out in an inert atmosphere at a temperature of 80-90°C for 18-24 hours. The product is then purified by recrystallization.
properties
IUPAC Name |
2-(2,5-difluorophenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F2NO/c12-7-3-4-9(13)8(6-7)11-10(15)2-1-5-14-11/h1-6,15H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULCDCLXMWBNNDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C2=C(C=CC(=C2)F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20682726 |
Source
|
| Record name | 2-(2,5-Difluorophenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261998-44-0 |
Source
|
| Record name | 3-Pyridinol, 2-(2,5-difluorophenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261998-44-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2,5-Difluorophenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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